Cas no 1804646-38-5 (2-Bromo-5-cyano-3-fluoro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-5-cyano-3-fluoro-6-(trifluoromethoxy)pyridine
• CAS No: 1804646-38-5
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910421
• Update Time: 2025-10-29

2-Bromo-5-cyano-3-fluoro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-3-fluoro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-5-4(9)1-3(2-13)6(14-5)15-7(10,11)12/h1H
• InChI Key： APQUVTCGUFSSJN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C#N)C(=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-5-cyano-3-fluoro-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Bromo-5-cyano-3-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1804646-38-5)

2-Bromo-5-cyano-3-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1804646-38-5) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science. This compound, characterized by its unique bromo, cyano, fluoro, and trifluoromethoxy functional groups, offers a versatile scaffold for the synthesis of advanced intermediates. Its molecular structure, C7HBrF4N2O, combines multiple halogens and electron-withdrawing groups, making it a valuable building block for designing molecules with tailored properties.

The growing interest in 2-Bromo-5-cyano-3-fluoro-6-(trifluoromethoxy)pyridine is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its ability to act as a precursor for fluorinated pyridines, a class of compounds known for their bioactivity and stability. In pharmaceutical R&D, this compound is explored for its role in modulating enzyme activity and receptor binding, aligning with the industry's focus on targeted therapies and precision medicine. Meanwhile, agrochemical innovators leverage its structural features to develop next-generation pesticides and herbicides with improved environmental profiles.

From a synthetic chemistry perspective, CAS No. 1804646-38-5 exemplifies the trend toward halogenated heterocycles as key intermediates. The presence of both bromine and fluorine atoms enables diverse functionalization pathways, such as cross-coupling reactions (Suzuki, Negishi) and nucleophilic substitutions. This versatility addresses the demand for custom synthesis in high-value chemical markets. Recent publications highlight its utility in constructing biaryl motifs and electron-deficient aromatics, which are critical for OLED materials and organic semiconductors.

Environmental and regulatory considerations also shape the discourse around 2-Bromo-5-cyano-3-fluoro-6-(trifluoromethoxy)pyridine. As industries prioritize green chemistry principles, manufacturers are optimizing synthetic routes to minimize waste and energy consumption. Computational tools like DFT calculations aid in predicting the compound's reactivity, reducing trial-and-error in lab settings. These advancements resonate with the broader push for sustainable chemical production, a topic frequently searched in academic and industrial circles.

Market analysts note rising procurement inquiries for CAS 1804646-38-5, reflecting its niche but expanding role in specialty chemicals. Suppliers emphasize strict quality control protocols, including HPLC and GC-MS validation, to meet the stringent requirements of end-users. The compound's stability under various storage conditions (-20°C, inert atmosphere) further enhances its logistical feasibility for global distribution networks.

In conclusion, 2-Bromo-5-cyano-3-fluoro-6-(trifluoromethoxy)pyridine represents a convergence of innovation across multiple disciplines. Its structural complexity and functional diversity position it as a cornerstone for developing high-performance materials and bioactive molecules. As research continues to uncover new applications, this compound is poised to remain a focal point in cutting-edge chemical synthesis and industrial applications.